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Compound of Interest

Compound Name: Antifolate C2

CAS No.: 1286279-90-0

Cat. No.: B605521

Get Quote

Executive Summary
This guide defines the operational standards for the disposal of Antifolate C2, a designation

treated here as a high-potency, cytotoxic research compound analogous to Methotrexate or

Pemetrexed. Antifolates are teratogenic and mutagenic; they inhibit DNA synthesis by blocking

dihydrofolate reductase (DHFR).

Critical Safety Directive: Unlike standard chemical waste, antifolates must never be sewered or

bleached for final disposal. High-temperature incineration is the only validated destruction

method.

Part 1: The Hazard Profile (The "Why")
To ensure compliance, researchers must understand the causality of the hazard. Antifolate C2
is not merely "toxic"; it is a specific inhibitor of cell replication.

Mechanism of Action & Toxicity
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Antifolates mimic folic acid, binding to Dihydrofolate Reductase (DHFR) with high affinity.[1]

This blockade prevents the reduction of dihydrofolate to tetrahydrofolate, starving the cell of the

methyl groups required for thymidylate synthesis (DNA creation).

Risk Implication: Because this mechanism targets rapidly dividing cells, the risk of

teratogenicity (fetal harm) is extreme. Even trace exposure can impact reproductive health.

Visualization: Antifolate Pathway Inhibition
Figure 1 illustrates the specific blockade point, validating the need for containment.
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Figure 1: Mechanism of Action.[1][2][3][4] Antifolate C2 binds DHFR, halting the folate cycle

required for DNA synthesis, necessitating strict containment to prevent reproductive toxicity.

Part 2: Waste Classification (Trace vs. Bulk)
Effective disposal relies on the RCRA (Resource Conservation and Recovery Act) distinction

between "Trace" and "Bulk" waste. Misclassifying "Bulk" waste as "Trace" is the most common

regulatory violation in research labs.

The Decision Matrix
Rule of Thumb: If you can pour it, squeeze it, or shake it out, it is BULK waste.
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Feature Trace Waste (RCRA Empty) Bulk Waste (Hazardous)

Definition
Container holds <3% of

original volume (by weight).

Container holds >3% volume,

or includes spill cleanup

materials.

Examples

Empty vials, empty IV bags,

used syringes (plunger

depressed).

Partially filled vials, stock

solutions, spill pads, grossly

contaminated PPE.

Disposal Stream

Yellow Bin (Trace

Chemotherapy) or Biohazard

(if infectious).

Black Bin (RCRA Hazardous

Waste).

Destruction Medical Waste Incineration.[5]
High-Temperature Hazardous

Incineration.

Visualization: Disposal Logic Flow
Follow this logic tree for every item handled.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Item Generated

Is it Liquid or Solid?

Liquid Type?

Liquid

Is Container Empty?
(<3% remaining)

Solid/Container

Bulk Solution
(Stock/Leftover)

Any Volume

BLACK BIN
(RCRA Hazardous Incineration)

Trace Waste
(Empty Vials/Syringes)

Yes (<3%)

Grossly Contaminated
(Spill Pads/PPE)

No (>3%)

YELLOW BIN
(Trace Chemo/Biohazard)

Click to download full resolution via product page

Figure 2: Waste Stream Decision Tree. Differentiates between Trace (Yellow Bin) and Bulk

(Black Bin) waste streams to ensure regulatory compliance.

Part 3: Step-by-Step Disposal Protocols
Solid Waste (Vials, Packaging, PPE)[6][7][8]

Trace (Empty): Place in a yellow trace chemotherapy container. Do not recap needles.

Bulk (Contaminated):

Seal the item in a clear plastic "chemo" bag (4 mil thickness).

Place the sealed bag into the Black RCRA Hazardous Waste Container.
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Self-Validation: Ensure the container lid is fully latched after deposit to prevent

volatilization.

Liquid Waste (Stock Solutions, Media)
NEVER pour Antifolate C2 down the sink.

Protocol:

Collect all liquid waste in a dedicated, screw-top carboy labeled "Hazardous Waste:

Cytotoxic/Antifolate."

Ensure the container is compatible (High-Density Polyethylene - HDPE is standard).

Leave 10% headspace to prevent pressure buildup.

Arrange for EHS pickup for incineration.

Spill Response (Immediate Action)
If Antifolate C2 is spilled (>5 mL), initiate the "SWIMS" protocol:

Stop the spill (upright the container).[4]

Warn others (evacuate the immediate 3-meter radius).

Isolate the area.[6][7][8][9]

Minimize exposure (don double nitrile gloves, gown, N95/P100 respirator).

Secure the waste.

Deactivation: Absorb with spill pads. Clean the surface with 10% Sodium Hypochlorite

(Bleach) followed by a water rinse.

Note: Bleach oxidizes the surface but does not guarantee full chemical destruction of the

waste pad. The used spill pads are BULK WASTE (Black Bin).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b605521/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-antifolate-c2-and-high-potency-analogues
https://www.benchchem.com/product/b605521/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-antifolate-c2-and-high-potency-analogues
https://www.rxdestroyer.com/pharmaceutical-waste-disposal/osha-guidelines-for-medical-waste/
https://www.alston.com/en/insights/publications/2018/12/epa-finalizes-management-standards
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/preparation-guidelines-hazardous-drugs.pdf
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3777421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Regulatory Compliance Data
Antifolates like Methotrexate are typically classified under RCRA U-Listed wastes.

Regulatory Body Classification Code Requirement

EPA (RCRA) Toxic Waste U147 (Reference)
Must be incinerated.

No sewering.

OSHA Hazardous Drug 1910.1200

SDS must be

accessible; training

required.[10]

DOT Toxic Solid/Liquid UN 2811 / UN 3249

Proper shipping

names required for

transport.

NIOSH
Group 1 Hazardous

Drug
Table 1

Antineoplastic

requiring CSTDs

(Closed System

Transfer Devices).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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